Cas no 312300-42-8 (6-Methoxypyridine-3-sulfonyl chloride)

• Product Name: 6-Methoxypyridine-3-sulfonyl chloride
• CAS No: 312300-42-8
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• MDL: MFCD06739108
• CID: 95220
• PubChem ID: 22344709
• Update Time: 2025-05-19

6-Methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxypyridine-3-sulfonyl chloride
• 6-Methoxy-pyridine-3-sulfonyl chloride
• 2-methoxy-5-pyridinesulfonylchloride
• 3-Pyridinesulfonylchloride,6-methoxy
• 6-methoxy-3-pyridinesulfonyl chloride
• 6-methoxypyridin-3-ylsulfonyl chloride
• 6-Methoxypyridine-3-sulphonyl chloride
• OMLIVJOTRYWHNY-UHFFFAOYSA-N
• DTXSID70625047
• J-518869
• 312300-42-8
• FT-0728456
• EN300-78561
• C6H6ClNO3S
• SCHEMBL119737
• 6-methoxypyridine-3-sulfonylchloride
• AM20051059
• CS-0082302
• 2-methoxypyridine-5-sulfonylchloride
• MFCD06739108
• 6-methoxy-pyridine-3-sulfonyl chloride, AldrichCPR
• AKOS006221170
• A820760
• AB28612
• SY128147
• AS-40833
• DB-068415

• MDL： MFCD06739108
• Inchi： 1S/C6H6ClNO3S/c1-11-6-3-2-5(4-8-6)12(7,9)10/h2-4H,1H3
• InChI Key： OMLIVJOTRYWHNY-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC(=CC=1)OC)(=O)=O

Computed Properties

• Exact Mass: 206.97600
• Monoisotopic Mass: 206.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.448±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 320.433°C at 760 mmHg
• Flash Point: 147.593°C
• Refractive Index: 1.534
• Solubility: Slightly soluble (5 g/l) (25 º C),
• PSA: 64.64000
• LogP: 2.09850

6-Methoxypyridine-3-sulfonyl chloride Security Information

• Hazard Category Code： R36;R43
• Safety Instruction： S26;S36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 6-Methoxypyridine-3-sulfonyl chloride

Comprehensive Overview of 6-Methoxypyridine-3-sulfonyl chloride (CAS No. 312300-42-8)

6-Methoxypyridine-3-sulfonyl chloride (CAS No. 312300-42-8) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the pyridine family, characterized by its methoxy and sulfonyl chloride functional groups, which enhance its reactivity and versatility in chemical transformations. Researchers and industries value this compound for its role as a key intermediate in the synthesis of sulfonamides, heterocyclic compounds, and other high-value derivatives.

The growing demand for 6-Methoxypyridine-3-sulfonyl chloride is driven by its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its potential in designing targeted therapies for diseases such as cancer and inflammatory disorders. Its CAS No. 312300-42-8 is frequently searched in academic databases and chemical marketplaces, reflecting its significance in modern medicinal chemistry.

In the context of green chemistry, 6-Methoxypyridine-3-sulfonyl chloride has garnered attention for its role in sustainable synthesis routes. Researchers are exploring eco-friendly solvents and catalytic methods to optimize its production, aligning with global trends toward environmentally friendly chemical processes. This aligns with frequent user queries about sustainable sulfonylation and low-waste synthetic pathways in online forums and search engines.

Another hotspot topic involves the compound’s compatibility with high-throughput screening (HTS) platforms. Its reactivity makes it a candidate for combinatorial chemistry libraries, accelerating the discovery of novel bioactive molecules. Users often search for sulfonyl chloride applications in HTS or pyridine-based building blocks, underscoring its relevance in drug development pipelines.

From a technical perspective, 6-Methoxypyridine-3-sulfonyl chloride requires careful handling due to its moisture sensitivity. Storage recommendations often include anhydrous conditions and low-temperature environments, which are common search terms among laboratory professionals. Its stability data and spectroscopic properties (e.g., NMR, IR) are also frequently requested in academic and industrial settings.

The compound’s nomenclature, including synonyms like 3-Chlorosulfonyl-6-methoxypyridine, is another area of interest. Accurate naming is critical for regulatory compliance and patent filings, prompting searches for IUPAC naming rules and CAS registry validation. Additionally, its molecular weight (217.65 g/mol) and structural formula are key data points for researchers.

In summary, 6-Methoxypyridine-3-sulfonyl chloride (CAS No. 312300-42-8) is a multifaceted compound bridging organic synthesis, pharmaceutical innovation, and sustainable chemistry. Its applications in drug design, material science, and catalysis ensure its continued prominence in scientific literature and industrial workflows. As research evolves, this compound is poised to remain a staple in high-value chemical synthesis.